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Compound of Interest

Compound Name: 8-Hydroxy-ar-turmerone

Cat. No.: B1164395

Essential Safety and Handling Guide for 8-
Hydroxy-ar-turmerone

This document provides crucial safety and logistical information for the handling and disposal
of 8-Hydroxy-ar-turmerone, tailored for researchers, scientists, and professionals in drug
development. Our aim is to furnish comprehensive, procedural guidance to ensure laboratory
safety and operational efficiency, establishing a trusted resource for chemical handling
information.

Chemical and Physical Properties

The following table summarizes the key physical and chemical properties of 8-Hydroxy-ar-
turmerone.
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Property

Value

Chemical Name

(5R,6R)-5-hydroxy-2-methyl-6-(4-
methylphenyl)hept-2-en-4-one

Synonyms 8-Hydroxy-ar-turmerone
CAS Number 949081-09-8

Molecular Formula C15H2002

Molecular Weight 232.32 g/mol

Physical Description o]]

Purity >98%

Safety and Hazard Information

According to the Safety Data Sheet (SDS) provided by GlpBio, 8-Hydroxy-ar-turmerone is not

classified as a hazardous substance or mixture[1]. However, as a good laboratory practice, it is

recommended to handle all chemicals with care. The parent compound, ar-turmerone, is known

to cause skin and eye irritation and may cause an allergic skin reaction. Therefore, a cautious

approach to handling 8-Hydroxy-ar-turmerone is advised.

Personal Protective Equipment (PPE) Recommendations

PPE Category

Recommended Equipment

Eye Protection

Safety glasses with side-shields or goggles.

Hand Protection

Chemically resistant gloves (e.g., nitrile,

neoprene).

Body Protection

Laboratory coat.

Respiratory

Not required under normal handling conditions

with adequate ventilation.

Operational and Disposal Plans
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Handling and Storage:

» Handling: Avoid contact with eyes and skin.[1] Use in a well-ventilated area.[1] Avoid the
formation of aerosols.[1]

o Storage: Keep the container tightly sealed in a cool, well-ventilated area.[1] The
recommended storage temperature is 2-8°C.[1] For long-term storage, a stock solution can
be stored at -20°C for several months.[2] To enhance solubility, the tube can be warmed to
37°C and shaken in an ultrasonic bath.[3]

First Aid Measures:

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.[1]

o Skin Contact: Wash off with soap and plenty of water. Get medical attention if irritation
develops and persists.[1]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.[1]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.[1]

Disposal Plan:

Dispose of contents and container in accordance with local, regional, national, and international
regulations.[1] Do not let the product enter drains.[1]

Spill Response:

For small spills, absorb with a non-combustible material like vermiculite, sand, or earth and
place in a container for later disposal. For large spills, dike far ahead of the liquid spill for later
disposal.

Experimental Protocols
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While specific experimental protocols for 8-Hydroxy-ar-turmerone are not widely published, its
parent compound, ar-turmerone, has been studied for its biological activities. The following are
example methodologies adapted from studies on ar-turmerone that can serve as a starting
point for designing experiments with 8-Hydroxy-ar-turmerone.

1. In Vitro Anti-Proliferative Assay (Adapted from studies on ar-turmerone)

This protocol is designed to assess the effect of 8-Hydroxy-ar-turmerone on the proliferation
of cancer cell lines.

o Cell Culture: Culture human cancer cell lines (e.g., U251, U87, LN229 glioma cells) in
appropriate media supplemented with fetal bovine serum and antibiotics, and maintain in a
humidified incubator at 37°C with 5% CO-.

o Treatment: Seed cells in 96-well plates. After 24 hours, treat the cells with various
concentrations of 8-Hydroxy-ar-turmerone (e.g., 0, 50, 100, 200 pM).

o Proliferation Assay: After a desired incubation period (e.g., 24, 48, 72 hours), assess cell
viability using a Cell Counting Kit-8 (CCK-8) assay according to the manufacturer's
instructions.

o Colony Formation Assay: Seed treated cells in 6-well plates and incubate for 10-14 days to
allow for colony formation. Stain the colonies with crystal violet and count them.

2. In Vitro Neurogenesis Assay (Adapted from studies on ar-turmerone)

This protocol is to evaluate the effect of 8-Hydroxy-ar-turmerone on the proliferation and
differentiation of neural stem cells (NSCs).

e NSC Culture: Culture primary fetal rat NSCs in a suitable medium containing growth factors.

o Proliferation Assay: Treat NSCs with various concentrations of 8-Hydroxy-ar-turmerone.
Assess cell proliferation using a suitable method like BrdU incorporation assay.

 Differentiation Assay: To induce differentiation, withdraw growth factors from the culture
medium and treat the cells with 8-Hydroxy-ar-turmerone (e.g., 6.25 ug/ml). After 10 days,
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perform immunocytochemistry to identify differentiated neurons, astrocytes, and
oligodendrocytes using specific markers.[4]

3. Anti-Inflammatory Assay in Microglia (Adapted from studies on ar-turmerone)

This protocol aims to investigate the anti-inflammatory effects of 8-Hydroxy-ar-turmerone in
microglial cells.

e Cell Culture: Culture BV2 microglial cells in an appropriate medium.

o Treatment: Stimulate the cells with a pro-inflammatory agent like amyloid 3 (AB) in the
presence or absence of various concentrations of 8-Hydroxy-ar-turmerone.

e Analysis of Inflammatory Markers: Measure the expression and production of inflammatory
molecules such as MMP-9, INOS, COX-2, TNF-q, IL-1[3, IL-6, and MCP-1 using techniques
like gPCR, Western blotting, and ELISA.[5]

Visualizations
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Figure 1: Handling and Storage Workflow for 8-Hydroxy-ar-turmerone
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Caption: Figure 1: Recommended workflow for the safe handling and appropriate storage of 8-
Hydroxy-ar-turmerone.
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Figure 2: Disposal and Spill Response Plan
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Caption: Figure 2: Procedural flowchart for the safe disposal of waste and response to spills
involving 8-Hydroxy-ar-turmerone.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1164395?utm_src=pdf-body-img
https://www.benchchem.com/product/b1164395?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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